Ethyl 2-fluoro-2-methyl-3-oxo-3-phenylpropanoate
Overview
Description
Ethyl 2-fluoro-2-methyl-3-oxo-3-phenylpropanoate, also known as EFMP, is a chemical compound that has gained attention in the scientific community due to its potential applications in medicinal chemistry. This compound is a derivative of ethyl acetoacetate and has a phenyl group attached to it, making it a useful building block for the synthesis of various pharmaceuticals.
Scientific Research Applications
Synthesis of Fluorinated Compounds
Pomeisl et al. (2007) described the synthesis of 3-fluorofuran-2(5H)-ones using mixtures of (E)- and (Z)-2-fluoroalk-2-enoates. Their method involved a Z/E photoisomerisation followed by acid-catalysed cyclisation, where ethyl 2-fluoro-2-methyl-3-oxo-3-phenylpropanoate played a key role in the synthesis of novel fluorinated building blocks (Pomeisl et al., 2007).
Formation of Cyclopropane Derivatives
Abe and Suehiro (1982) investigated the formation of cyclopropane derivatives in the Blaise rearrangement of ethyl 2-alkyl-2-methyl-3-hydroxy-3-phenylpropanoate. This study highlighted the potential of this compound in synthesizing cyclopropane carboxylates (Abe & Suehiro, 1982).
Taxol Analogs Synthesis
Davis and Reddy (1994) synthesized fluorine analogs of the C-13 side chain of taxol, an important anticancer drug, using ethyl 2-fluoro-3-(N-benzoylamino)-3-phenylpropanoate. This demonstrates the compound's application in medicinal chemistry and drug development (Davis & Reddy, 1994).
Organocatalyzed Annulation
Reitel et al. (2018) explored the asymmetric organocatalytic annulation of cyclopropenone and β-keto ester, using ethyl 3-oxo-3-phenylpropanoate. This study showcased its use in organic synthesis and catalysis (Reitel et al., 2018).
Antifeedants Synthesis
Bohman et al. (2008) isolated ethyl cinnamate from the bark of Pinus contorta and synthesized related phenylpropanoids, including ethyl 3-phenylpropanoate, as antifeedants for the pine weevil. This highlights its ecological and agricultural applications (Bohman et al., 2008).
Mechanism of Action
Target of Action
Similar compounds have been shown to inhibit the egfr/pi3k/akt/mtor signaling pathway , which plays a crucial role in cell proliferation and survival.
Mode of Action
It is suggested that similar compounds may interact with their targets by suppressing the egfr/pi3k/akt/mtor signaling pathway , leading to inhibition of malignant biological behaviors.
Biochemical Pathways
The compound may affect the EGFR/PI3K/AKT/mTOR signaling pathway . This pathway is involved in regulating cell growth, proliferation, differentiation, and survival. Downstream effects of this pathway’s inhibition could include reduced cell proliferation and increased apoptosis.
Result of Action
Inhibition of the egfr/pi3k/akt/mtor signaling pathway could potentially lead to reduced cell proliferation and increased apoptosis .
Action Environment
Environmental factors such as temperature, pH, and the presence of other compounds can influence the action, efficacy, and stability of Ethyl 2-fluoro-2-methyl-3-oxo-3-phenylpropanoate . .
Properties
IUPAC Name |
ethyl 2-fluoro-2-methyl-3-oxo-3-phenylpropanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13FO3/c1-3-16-11(15)12(2,13)10(14)9-7-5-4-6-8-9/h4-8H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OFSFPYILRKIMON-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(C)(C(=O)C1=CC=CC=C1)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13FO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70443763 |
Source
|
| Record name | Ethyl 2-fluoro-2-methyl-3-oxo-3-phenylpropanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70443763 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
224.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
193482-31-4 |
Source
|
| Record name | Ethyl 2-fluoro-2-methyl-3-oxo-3-phenylpropanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70443763 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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